Cas no 1883223-43-5 (4-Phenylbut-3-ene-1-sulfonamide)

• Product Name: 4-Phenylbut-3-ene-1-sulfonamide
• CAS No: 1883223-43-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5830772
• PubChem ID: 165485764
• Update Time: 2025-08-04

4-Phenylbut-3-ene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1120811
• 4-phenylbut-3-ene-1-sulfonamide
• 1883223-43-5
• 4-Phenylbut-3-ene-1-sulfonamide

• Inchi： 1S/C10H13NO2S/c11-14(12,13)9-5-4-8-10-6-2-1-3-7-10/h1-4,6-8H,5,9H2,(H2,11,12,13)/b8-4+
• InChI Key： GPNYAGGUAWRZQE-XBXARRHUSA-N
• SMILES： S(CC/C=C/C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-Phenylbut-3-ene-1-sulfonamide

4-Phenylbut-3-ene-1-sulfonamide (CAS No. 1883223-43-5): An Overview of a Promising Compound in Medicinal Chemistry

4-Phenylbut-3-ene-1-sulfonamide (CAS No. 1883223-43-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Synthesis

4-Phenylbut-3-ene-1-sulfonamide is characterized by a phenyl group attached to a but-3-enyl chain, which is further functionalized with a sulfonamide group. The molecular formula of this compound is C₁₀H₁₁NO₂S, and it has a molecular weight of 209.26 g/mol. The synthesis of 4-Phenylbut-3-ene-1-sulfonamide typically involves several steps, including the formation of the butenyl chain, the introduction of the phenyl group, and the final attachment of the sulfonamide moiety.

One common synthetic route involves the reaction of 4-bromobutene with phenylmagnesium bromide to form 4-phenylbutene. This intermediate is then oxidized to the corresponding sulfone using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA). Finally, the sulfone is converted to the sulfonamide by reaction with ammonia or an amine derivative.

Biological Activities and Mechanisms of Action

4-Phenylbut-3-ene-1-sulfonamide has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism behind this activity is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 4-Phenylbut-3-ene-1-sulfonamide has also shown promise as an anti-cancer agent. Research has demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

Clinical Applications and Future Prospects

The potential clinical applications of 4-Phenylbut-3-ene-1-sulfonamide are diverse and promising. Its anti-inflammatory properties make it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to induce apoptosis in cancer cells also positions it as a promising therapeutic agent for cancer treatment.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4-Phenylbut-3-ene-1-sulfonamide, including its solubility, stability, and bioavailability. These efforts aim to enhance its therapeutic efficacy and reduce potential side effects. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy in animal models before advancing to human clinical trials.

Conclusion

4-Phenylbut-3-ene-1-sulfonamide (CAS No. 1883223-43-5) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, 4-Phenylbut-3-ene-1-sulfonamide may play a crucial role in advancing therapeutic options for various diseases.